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Introduction

YSK12-C4 is a synthetic, ionizable cationic lipid that has demonstrated significant potential as
a component of lipid nanopatrticle (LNP) delivery systems for nucleic acid-based therapeutics.
Its unique pH-sensitive and fusogenic properties make it a compelling candidate for the
intracellular delivery of gene editing machinery, such as messenger RNA (mMRNA) encoding
CRISPR-Cas9 and single-guide RNA (sgRNA). These application notes provide a
comprehensive overview of YSK12-C4, including its mechanism of action, and detailed
protocols for its use in therapeutic gene editing research.

Mechanism of Action

YSK12-C4 is a key component of multifunctional envelope-type nanodevices (MENDSs), which
are a type of LNP. Its efficacy in intracellular delivery is attributed to its pH-dependent charge
and fusogenic capabilities. At an acidic pH, such as that found within endosomes, the tertiary
amine in the headgroup of YSK12-C4 becomes protonated, leading to a net positive charge.
This positive charge facilitates the interaction of the LNP with the negatively charged
endosomal membrane. This interaction, coupled with the inherent fusogenic properties of
YSK12-C4, is believed to induce destabilization of the endosomal membrane, allowing the
encapsulated gene editing cargo to escape into the cytoplasm and subsequently translocate to
the nucleus to exact its function.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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